N-(2,6-difluorobenzyl)-6-hydroxypyrimidine-4-carboxamide
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Description
N-(2,6-difluorobenzyl)-6-hydroxypyrimidine-4-carboxamide is a useful research compound. Its molecular formula is C12H9F2N3O2 and its molecular weight is 265.22. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Graph Theoretical Analysis and Insilico Modeling
A study formulated nanoparticles of a derivative of N-(2,6-difluorobenzyl)-6-hydroxypyrimidine-4-carboxamide to evaluate their anticancer activity, optimizing experimental conditions for synthetic methodology. Through graph theoretical analysis, the drug target p38α MAP Kinases was identified, and insilico modeling provided information for further structural optimization. The formulated nanoparticles showed good anticancer activity against the MCF7 cancer cell line, indicating the compound's potential as a potent p38α inhibitor. This study elucidates the mechanism of action at the functional level using label-free quantitative proteomics, indicating alterations in cancer-related regulatory pathways (Panneerselvam Theivendren et al., 2018).
HIV Integrase Inhibitors
This compound derivatives have been explored for their potential as HIV integrase inhibitors. Studies report on the design, synthesis, and evaluation of dihydroxypyrimidine-4-carboxamides showing potent inhibition of HIV-1 integrase, crucial for antiretroviral therapy. Such compounds, with modifications to enhance HIV-integrase inhibitory potencies, exhibit favorable pharmacokinetic properties in preclinical species, highlighting their potential as clinically useful antiviral agents (P. Pace et al., 2007).
Properties
IUPAC Name |
N-[(2,6-difluorophenyl)methyl]-6-oxo-1H-pyrimidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9F2N3O2/c13-8-2-1-3-9(14)7(8)5-15-12(19)10-4-11(18)17-6-16-10/h1-4,6H,5H2,(H,15,19)(H,16,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOYNGSYJGAVTJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)CNC(=O)C2=CC(=O)NC=N2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9F2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.